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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of methylamine solutions. The information is curated for professionals in research,

science, and drug development who utilize methylamine in their work. This document presents

quantitative data in structured tables, details relevant experimental protocols, and offers visual

representations of experimental workflows.

Physical and Chemical Properties
Methylamine (CH₃NH₂) is the simplest primary amine, existing as a colorless gas at standard

temperature and pressure.[1][2] It is typically supplied as a liquefied compressed gas or as an

aqueous solution, commonly in concentrations of 33-40%.[3] The solutions are colorless to

yellow and possess a characteristic fishy or ammonia-like odor.[1][4]

Methylamine is highly soluble in water, with a reported solubility of 108g per 100g of water at

25°C.[5][6] It is also soluble in various organic solvents, including ethanol, ether, benzene, and

acetone.[5][6][7] Aqueous solutions of methylamine can form crystalline hydrates upon

cooling, specifically CH₃NH₂·3H₂O.[7]

Table 1: General Physicochemical Properties of Methylamine
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Property Value Source(s)

Molecular Formula CH₅N [7]

Molecular Weight 31.06 g/mol [4][7]

Melting Point -93.5 °C [3]

Boiling Point -6.3 °C [5][6]

pKa of Conjugate Acid

(CH₃NH₃⁺)
10.6 - 10.66 [1][8][9]

Vapor Pressure (anhydrous) 2650 mm Hg at 25 °C [1]

Autoignition Temperature 430 °C (806 °F) [4]

Flash Point (30% solution) 1.1 °C (34 °F) [1]

Lower Explosive Limit 4.3% [4]

Upper Explosive Limit 21% [4]

Properties of Aqueous Methylamine Solutions
The properties of aqueous methylamine solutions are highly dependent on concentration and

temperature.

Table 2: Density and Viscosity of Aqueous Methylamine Solutions
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Concentration
(wt%)

Temperature
(°C)

Density
(g/cm³)

Viscosity
(mPa·s)

Source(s)

40% 20 0.901 Not Specified [5][6]

40% 25 0.897 Not Specified [10]

40% Not Specified 0.88 Not Specified [11]

Not Specified 298.15 K (25 °C)
Varies with

concentration

Varies with

concentration
[12]

Not Specified 300.15 K (27 °C)
Varies with

concentration

Varies with

concentration
[12]

Note: Detailed data on the density and viscosity of various amine solutions at different

concentrations and temperatures are available in the literature and can be modeled using

equations like the modified Rackett equation for density.[13][14]

Table 3: Vapor Pressure of 40 wt% Aqueous Methylamine Solution

Temperature (°C) Vapor Pressure (mmHg)

20 280

40 659

Source:[10]

Table 4: Boiling and Melting Points of 40 wt% Aqueous Methylamine Solution

Property Temperature (°C)

Boiling Point 48

Melting Point -39

Source:[15]
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Experimental Protocols
The determination of the physicochemical properties of methylamine solutions requires

standardized experimental procedures to ensure accuracy and reproducibility. The following

sections detail the methodologies for key experiments.

The density of aqueous amine solutions can be accurately determined using a digital density

meter, following a standard test method such as ASTM D4052 or ASTM D5931.[15][16][17][18]

Experimental Protocol: Density Determination using a Digital Density Meter

Apparatus: A calibrated digital density meter with a thermostatically controlled sample cell.

Calibration: The instrument is calibrated with at least two reference standards, typically dry

air and deionized water, at the desired measurement temperature.

Sample Preparation: The methylamine solution is brought to the measurement temperature.

Care is taken to ensure the sample is homogeneous and free of air bubbles.

Measurement: The sample is introduced into the measurement cell of the density meter. For

volatile samples like methylamine solutions, this should be done using a syringe to prevent

selective evaporation. The instrument measures the oscillation period of a U-shaped tube

filled with the sample, which is then converted to a density value.

Data Recording: The density is recorded in g/cm³ or kg/m ³. Measurements are typically

repeated to ensure precision.[15][16]

The viscosity of methylamine solutions can be measured using various techniques, including

capillary viscometers and rotational viscometers, as outlined in standards like ISO 3104 and

ASTM D445.[19]

Experimental Protocol: Viscosity Determination using a Rotational Viscometer

Apparatus: A rotational viscometer with a suitable spindle and a temperature-controlled

sample holder.

Calibration: The viscometer is calibrated using certified viscosity standard fluids.
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Sample Preparation: A sufficient volume of the methylamine solution is placed in the sample

holder and allowed to equilibrate to the desired temperature.

Measurement: The selected spindle is immersed in the sample to the specified depth. The

spindle is rotated at a constant speed, and the torque required to overcome the viscous drag

of the fluid is measured. This torque is then used to calculate the dynamic viscosity.

Data Analysis: The viscosity is recorded in mPa·s or cP. For non-Newtonian fluids,

measurements may be taken at multiple rotational speeds to characterize the shear rate-

dependent viscosity.[19][20]

Several methods are available for measuring vapor pressure, as described in OECD Guideline

104.[1][7][8] The static method is suitable for volatile compounds like methylamine.

Experimental Protocol: Vapor Pressure Determination by the Static Method

Apparatus: A constant-volume vessel equipped with a pressure transducer and a

temperature sensor, placed in a thermostatically controlled bath. The system must be

vacuum-tight.

Sample Preparation: A small, degassed sample of the methylamine solution is introduced

into the vessel. The amount should be sufficient to ensure a vapor-liquid equilibrium is

established.

Measurement: The vessel is evacuated to remove air and then sealed. The temperature of

the bath is set and maintained at the desired level. The pressure inside the vessel is

monitored until it reaches a constant value, which is the equilibrium vapor pressure of the

sample at that temperature.

Data Collection: Vapor pressure measurements are recorded at several different

temperatures to construct a vapor pressure curve.[1][21]

The boiling point of a liquid can be determined by several methods, including distillation and

the Thiele tube method, as detailed in OECD Guideline 103.[12][22][23][24][25]

Experimental Protocol: Boiling Point Determination using a Thiele Tube
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Apparatus: A Thiele tube, a thermometer, a small test tube, and a capillary tube sealed at

one end.

Sample Preparation: A small amount of the methylamine solution is placed in the small test

tube. The sealed capillary tube is inverted and placed inside the test tube with the open end

submerged in the liquid.

Measurement: The test tube assembly is attached to the thermometer and placed in the

Thiele tube containing a high-boiling point liquid (e.g., mineral oil). The Thiele tube is gently

heated. As the temperature rises, a stream of bubbles will emerge from the capillary tube.

The heating is then stopped.

Data Recording: The temperature at which the liquid just begins to enter the capillary tube

upon cooling is recorded as the boiling point. The atmospheric pressure should also be

recorded.[12]

The pKa of the conjugate acid of methylamine is typically determined by potentiometric

titration.[26][27][28][29]

Experimental Protocol: pKa Determination by Potentiometric Titration

Apparatus: A pH meter with a combination pH electrode, a burette, and a magnetic stirrer.

Reagents: A standardized solution of a strong acid (e.g., HCl) and a standardized solution of

a strong base (e.g., NaOH). The methylamine solution of known concentration.

Procedure: A known volume of the methylamine solution is placed in a beaker with a

magnetic stir bar. The pH electrode is immersed in the solution. The solution is titrated with

the standardized strong acid, and the pH is recorded after each addition of the titrant. The

titration is continued past the equivalence point.

Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant

added. The pKa is determined from the pH at the half-equivalence point. For more precise

results, the first or second derivative of the titration curve can be used to identify the

equivalence point.[26][28]
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A general qualitative and semi-quantitative procedure for determining solubility is as follows.[4]

[30]

Experimental Protocol: Solubility Determination

Apparatus: Small test tubes, a graduated pipette or syringe, and a vortex mixer or shaker.

Procedure for Water Solubility: a. Add a known volume or weight of the methylamine
solution to a test tube. b. Add a small, measured volume of deionized water. c. Vigorously

mix the contents. d. Observe if the solution is homogeneous. If not, continue adding

measured volumes of water and mixing until a homogeneous solution is formed or it is clear

that the substance is insoluble at the tested concentrations.

Procedure for Organic Solvent Solubility: Repeat the above procedure with the desired

organic solvents.

Data Recording: Record the solubility as grams of solute per 100g of solvent or in other

appropriate units. Note the temperature at which the determination was made.[4]

Mandatory Visualizations
The following diagrams, generated using the DOT language, illustrate the experimental

workflows for determining key physicochemical properties of methylamine solutions.
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Caption: Workflow for Density Measurement.
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Caption: Workflow for Viscosity Measurement.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b109427?utm_src=pdf-body-img
https://www.benchchem.com/product/b109427?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Setup & Calibration
Titration Data Analysis

Start Prepare Standardized
Acid and Base Calibrate pH Meter

Prepare Methylamine
Solution of Known

Concentration

Titrate Sample with
Standard Acid

Record pH after
Each Addition

Plot Titration Curve
(pH vs. Volume)

Determine Equivalence
Point

Determine Half-
Equivalence Point

pKa = pH at Half-
Equivalence Point End

Click to download full resolution via product page

Caption: Workflow for pKa Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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